molecular formula C21H45NS B14237668 11-(Decylsulfanyl)undecan-1-amine CAS No. 361484-05-1

11-(Decylsulfanyl)undecan-1-amine

Cat. No.: B14237668
CAS No.: 361484-05-1
M. Wt: 343.7 g/mol
InChI Key: AADXQQFEAZNSGC-UHFFFAOYSA-N
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Description

11-(Decylsulfanyl)undecan-1-amine is a sulfur-containing alkylamine with the molecular formula C₁₁H₂₁NS and a monoisotopic mass of 199.14 Da . Its structure features a linear undecane backbone with a terminal amine group (-NH₂) at position 1 and a decylsulfanyl (-S-C₁₀H₂₁) moiety at position 11. This combination of a long alkyl chain, thioether linkage, and primary amine group distinguishes it from simpler amines and sulfur-free analogs.

Properties

CAS No.

361484-05-1

Molecular Formula

C21H45NS

Molecular Weight

343.7 g/mol

IUPAC Name

11-decylsulfanylundecan-1-amine

InChI

InChI=1S/C21H45NS/c1-2-3-4-5-6-11-14-17-20-23-21-18-15-12-9-7-8-10-13-16-19-22/h2-22H2,1H3

InChI Key

AADXQQFEAZNSGC-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCSCCCCCCCCCCCN

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 11-(Decylsulfanyl)undecan-1-amine typically involves the

Comparison with Similar Compounds

1-Aminoundecane (Undecylamine)

  • Molecular Formula : C₁₁H₂₅N
  • Molecular Weight : 171.33 g/mol
  • Key Differences :
    • Lacks the decylsulfanyl group, making it a simple primary amine.
    • Higher hydrogen content (C₁₁H₂₅N vs. C₁₁H₂₁NS) reduces hydrophobicity compared to 11-(Decylsulfanyl)undecan-1-amine.
  • Properties and Applications :
    • Widely used as a surfactant and corrosion inhibitor due to its amine functionality .
    • Lower thermal stability than sulfur-containing analogs, as thioethers resist oxidation better than alkyl chains .
  • Safety : Classified with >98% purity; inhalation risks require immediate medical attention .

Dec-9-en-1-amine

  • Molecular Formula : C₁₀H₁₉NH₂ (assumed from )
  • Key Differences: Contains a double bond at position 9, introducing unsaturation.
  • Synthesis: Prepared via methods involving 10-undecenoic acid derivatives, with purification via thin-layer chromatography (TLC) .
  • Reactivity : The double bond enables addition reactions (e.g., hydrogenation), unlike the inert thioether in 11-(Decylsulfanyl)undecan-1-amine .

Spiro[5.5]undecan-1-amine

  • Molecular Formula : C₁₁H₂₁N
  • Key Differences :
    • Spirocyclic structure replaces the linear chain, drastically altering geometry and steric effects.
    • Lacks sulfur, limiting ligand versatility in metal coordination .
  • Applications: Potential in catalysis and polymer chemistry due to rigid spiro frameworks .

Comparative Data Table

Compound Molecular Formula Molecular Weight (Da) Functional Groups Key Properties
11-(Decylsulfanyl)undecan-1-amine C₁₁H₂₁NS 199.14 -NH₂, -S-C₁₀H₂₁ Amphiphilic, redox-active thioether
1-Aminoundecane C₁₁H₂₅N 171.33 -NH₂ Surfactant, corrosion inhibitor
Dec-9-en-1-amine C₁₀H₁₉NH₂ ~157.27 -NH₂, C=C Reactive via unsaturation
Spiro[5.5]undecan-1-amine C₁₁H₂₁N 167.17 -NH₂, spirocyclic framework Rigid structure, catalytic potential

Research Findings and Functional Group Impact

  • Thioether vs.
  • Unsaturation vs. Sulfur : Dec-9-en-1-amine’s double bond offers reactivity for polymer crosslinking, whereas the thioether in 11-(Decylsulfanyl)undecan-1-amine provides stability against oxidation .
  • Structural Rigidity : Spiro[5.5]undecan-1-amine’s cyclic structure limits conformational flexibility, contrasting with the linear, sulfur-containing analog’s adaptability in surface adsorption .

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